Cas no 1805515-01-8 (4-Bromo-7-methylbenzothiazole)

4-Bromo-7-methylbenzothiazole structure
4-Bromo-7-methylbenzothiazole structure
Product Name:4-Bromo-7-methylbenzothiazole
CAS No:1805515-01-8
MF:C8H6BrNS
MW:228.108939647675
CID:4618529
PubChem ID:118833178
Update Time:2023-08-10

4-Bromo-7-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-7-methylbenzothiazole
    • 4-bromo-7-methyl-1,3-benzothiazole
    • Inchi: 1S/C8H6BrNS/c1-5-2-3-6(9)7-8(5)11-4-10-7/h2-4H,1H3
    • InChI Key: JAZRNDCZWWFUQT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C2C=1N=CS2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • XLogP3: 3.4
  • Topological Polar Surface Area: 41.1

4-Bromo-7-methylbenzothiazole Pricemore >>

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